Cas no 89722-18-9 (Benzeneacetic acid,2,4-dimethyl-, methyl ester)

• Product Name: Benzeneacetic acid,2,4-dimethyl-, methyl ester
• CAS No: 89722-18-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD08458738
• CID: 712254
• PubChem ID: 17245138
• Update Time: 2025-04-19

Benzeneacetic acid,2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,4-dimethyl-, methyl ester
• methyl 2-(2,4-dimethylphenyl)acetate
• Methyl2,4-dimethylphenylacetate97
• DTXSID60589462
• Methyl 2,4-dimethylphenylacetate
• Methyl2-(2,4-dimethylphenyl)acetate
• SCHEMBL10015983
• AKOS000296278
• FT-0695833
• Methyl (2,4-dimethylphenyl)acetate
• 89722-18-9
• (2,4-Dimethylphenyl)acetic acid methyl ester

• MDL： MFCD08458738
• Inchi： 1S/C11H14O2/c1-8-4-5-10(9(2)6-8)7-11(12)13-3/h4-6H,7H2,1-3H3
• InChI Key： BZQIERSCQVNLJA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes